Cas no 1044874-28-3 (1H-Inden-1-one, 5-chloro-)

1H-Inden-1-one, 5-chloro- structure
1H-Inden-1-one, 5-chloro- structure
Product Name:1H-Inden-1-one, 5-chloro-
CAS No:1044874-28-3
MF:C9H5ClO
MW:164.588401556015
CID:6554104
PubChem ID:21505261
Update Time:2024-03-01

1H-Inden-1-one, 5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 5-chloro-
    • Inchi： 1S/C9H5ClO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h1-5H
    • InChI Key： RMWLGYZHFKIXFW-UHFFFAOYSA-N
    • SMILES： C1(=O)C2=C(C=C(Cl)C=C2)C=C1

Computed Properties

  • Exact Mass: 164.0028925g/mol
  • Monoisotopic Mass: 164.0028925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.368±0.06 g/cm3(Predicted)
  • Boiling Point: 311.7±42.0 °C(Predicted)

1H-Inden-1-one, 5-chloro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P02870X-50mg
5-chloro-1H-inden-1-one
 1044874-28-3 90%
50mg
 $363.00 2023-12-26
1PlusChem
1P02870X-100mg
5-chloro-1H-inden-1-one
 1044874-28-3 90%
100mg
 $527.00 2023-12-26
1PlusChem
1P02870X-250mg
5-chloro-1H-inden-1-one
 1044874-28-3 90%
250mg
 $727.00 2023-12-26
1PlusChem
1P02870X-500mg
5-chloro-1H-inden-1-one
 1044874-28-3 90%
500mg
 $1109.00 2023-12-26
1PlusChem
1P02870X-1g
5-chloro-1H-inden-1-one
 1044874-28-3 90%
1g
 $1405.00 2023-12-26
1PlusChem
1P02870X-2.5g
5-chloro-1H-inden-1-one
 1044874-28-3 90%
2.5g
 $2691.00 2023-12-26
1PlusChem
1P02870X-5g
5-chloro-1H-inden-1-one
 1044874-28-3 90%
5g
 $3952.00 2023-12-26
1PlusChem
1P02870X-10g
5-chloro-1H-inden-1-one
 1044874-28-3 90%
10g
 $5831.00 2023-12-26
Enamine
EN300-7506841-0.05g
5-chloro-1H-inden-1-one
 1044874-28-3 90%
0.05g
 $252.0 2024-05-23
Enamine
EN300-7506841-0.1g
5-chloro-1H-inden-1-one
 1044874-28-3 90%
0.1g
 $376.0 2024-05-23

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